Cas no 62421-59-4 (2-Propanol, 1-[[2,6-dinitro-4-(trifluoromethyl)phenyl]amino]-)

• Product Name: 2-Propanol, 1-[[2,6-dinitro-4-(trifluoromethyl)phenyl]amino]-
• CAS No: 62421-59-4
• MF: C₁₀H₁₀F₃N₃O₅
• MW: 309.198712825775
• CID: 445369
• PubChem ID: 60483499
• Update Time: 2025-04-19

2-Propanol, 1-[[2,6-dinitro-4-(trifluoromethyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[2,6-dinitro-4-(trifluoromethyl)phenyl]amino]-
• 1-[2,6-dinitro-4-(trifluoromethyl)anilino]propan-2-ol
• 62421-59-4
• AKOS008718027
• DTXSID80733900

• Inchi： 1S/C10H10F3N3O5/c1-5(17)4-14-9-7(15(18)19)2-6(10(11,12)13)3-8(9)16(20)21/h2-3,5,14,17H,4H2,1H3
• InChI Key： VHXRXTSSHQDSKA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1)[N+](=O)[O-])NCC(C)O)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 309.0573
• Monoisotopic Mass: 309.05725491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 118.54